2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol

• Molecular Formula: C11H16FNO2
• Molecular Weight: 213.25 g/mol
• IUPAC Name: 2-[(4-fluorophenyl)methylamino]-2-methylpropane-1,3-diol
• InChI: InChI=1S/C11H16FNO2/c1-11(7-14,8-15)13-6-9-2-4-10(12)5-3-9/h2-5,13-15H,6-8H2,1H3
• InChI Key: HVQLBKQOMJMVHY-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(CO)NCC1=CC=C(C=C1)F

Description

2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol is a synthetic organic compound characterized by a propane-1,3-diol backbone substituted with a methyl group and a [(4-fluorophenyl)methyl]amino group at the C2 position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol typically involves the reaction of 4-fluorobenzylamine with 2-methyl-1,3-propanediol under specific conditions . The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete reaction.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like sodium hydroxide or potassium carbonate.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydroxide, potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and as a reference standard in analytical chemistry.

Biology: In studies involving enzyme inhibition and protein interactions.

Medicine: Research into potential therapeutic applications, including drug development and pharmacological studies.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes and modulate protein interactions, which can affect various biological processes. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol with structurally analogous propane-1,3-diol derivatives, highlighting key differences in substituents, sources, and functional properties:

Compound Name	Substituents/Functional Groups	Molecular Formula	Source/Application	Key Findings/Properties
2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol	4-Fluorophenylmethylamino, methyl	C₁₁H₁₅FNO₂	Synthetic (inferred)	Fluorine substituent may enhance electronic stability; potential corrosion inhibitor
2-(2-Hydroxybenzylideneamino)-2-methylpropane-1,3-diol	Schiff base (hydroxybenzylideneamino)	C₁₂H₁₆N₂O₃	Synthetic	Exhibits corrosion inhibition; heteroatoms (N, O) enhance inhibition efficiency
2-(Hydroxymethyl)-2-phenylpropane-1,3-diol (16)	Phenyl, hydroxymethyl	C₁₀H₁₄O₃	Synthetic	Phenyl group increases hydrophobicity; NMR data available
2-(4-Hydroxyphenyl)propane-1,3-diol	4-Hydroxyphenyl	C₉H₁₂O₃	Natural (Taxus cuspidata residue)	Isolated from plant residue; no reported bioactivity
threo-1,2-bis-(4-Hydroxy-3-methoxyphenyl)-propane-1,3-diol	Two 4-hydroxy-3-methoxyphenyl groups	C₁₇H₂₀O₆	Natural (Hydnocarpus anthelminthica)	Complex aromatic substitution; no cytotoxicity observed
2-(4-Amino-3-Methoxyphenyl)propane-1,3-diol	4-Amino-3-methoxyphenyl	C₁₀H₁₅NO₃	Synthetic (CAS: 1224709-17-4)	Amino and methoxy groups may influence pharmacological reactivity

Key Structural and Functional Insights:

Substituent Effects on Reactivity and Stability: The 4-fluorophenyl group in the target compound likely enhances stability via electron-withdrawing effects compared to hydroxyl or methoxy substituents in natural analogs . This could improve shelf life or resistance to enzymatic degradation.

Biological and Industrial Applications: Natural analogs like 2-(4-Hydroxyphenyl)propane-1,3-diol are isolated from plant residues but lack reported bioactivity, whereas synthetic derivatives with amino or fluorinated groups are more likely to exhibit specialized functions (e.g., drug candidates or corrosion inhibitors) .

Spectroscopic and Analytical Data: Compounds such as 2-(Hydroxymethyl)-2-phenylpropane-1,3-diol have well-characterized NMR spectra, providing a benchmark for structural validation of the target compound .